molecular formula C14H12BrNO2 B5431210 1-(5-bromo-2-furoyl)-2-methylindoline

1-(5-bromo-2-furoyl)-2-methylindoline

Cat. No.: B5431210
M. Wt: 306.15 g/mol
InChI Key: UZLOMUSYLWEHSP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(5-Bromo-2-furoyl)-2-methylindoline is a heterocyclic compound featuring an indoline core substituted with a methyl group at position 2 and a 5-bromo-2-furoyl moiety at position 1. Its molecular formula is inferred as C₁₄H₁₃BrNO₂ (molecular weight ~322.17), though exact data requires confirmation from specialized literature.

Properties

IUPAC Name

(5-bromofuran-2-yl)-(2-methyl-2,3-dihydroindol-1-yl)methanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H12BrNO2/c1-9-8-10-4-2-3-5-11(10)16(9)14(17)12-6-7-13(15)18-12/h2-7,9H,8H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UZLOMUSYLWEHSP-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1CC2=CC=CC=C2N1C(=O)C3=CC=C(O3)Br
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H12BrNO2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

306.15 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

The structural and functional uniqueness of 1-(5-bromo-2-furoyl)-2-methylindoline becomes evident when compared to related indoline and heterocyclic derivatives. Below is a detailed analysis:

Structural Analogs with Acyl Modifications
Compound Name Molecular Formula Molecular Weight Key Substituents CAS Number Notable Properties
1-(2-Bromo-2-methylpropanoyl)-2-methylindoline C₁₃H₁₆BrNO 282.19 2-bromo-2-methylpropanoyl 1225808-18-3 Higher steric hindrance due to branched acyl group
1-(3-Chloropropanoyl)-2-methylindoline C₁₂H₁₄ClNO 247.70 3-chloropropanoyl N/A Discontinued; potential instability or reactivity issues
1-(5-Bromo-2-furoyl)-1H-pyrazole C₈H₆BrN₂O₂ 257.05 Pyrazole core with bromofuroyl N/A Smaller molecular size; altered π-π stacking potential

Key Differences :

  • The bromofuroyl group in the target compound provides a planar, conjugated system, enhancing electronic delocalization compared to aliphatic acyl groups (e.g., propanoyl) .
Functional Group Variations
Compound Name Bromine Position Core Structure Additional Groups Boiling Point/Solubility
5-Bromo-1-methyl-2-oxoindoline Position 5 Indolin-2-one Oxo group at C2 mp 100–103°C
5-Bromo-2-methylisoindolin-1-one Position 5 Isoindolin-1-one Methyl at C2 Similarity score: 0.93
2-Methylindoline None Indoline None bp 228–229°C; d 1.023

Key Insights :

  • The oxo group in 5-bromo-1-methyl-2-oxoindoline increases polarity, improving aqueous solubility but reducing metabolic stability compared to the non-oxidized target compound .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.